Daunomycinone-13C,d3
Daunomycinone-13C,d3
Brand Name:
Vulcanchem
CAS No.:
1217837-48-3
VCID:
VC0017961
InChI:
InChI=1S/C21H18O8/c1-8(22)21(28)6-10-13(11(23)7-21)19(26)16-15(18(10)25)17(24)9-4-3-5-12(29-2)14(9)20(16)27/h3-5,11,23,25-26,28H,6-7H2,1-2H3/t11-,21-/m0/s1/i2+1D3
SMILES:
CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)O)O
Molecular Formula:
C21H18O8
Molecular Weight:
402.378
Daunomycinone-13C,d3
CAS No.: 1217837-48-3
Cat. No.: VC0017961
Molecular Formula: C21H18O8
Molecular Weight: 402.378
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1217837-48-3 |
|---|---|
| Molecular Formula | C21H18O8 |
| Molecular Weight | 402.378 |
| IUPAC Name | (7S,9S)-9-acetyl-6,7,9,11-tetrahydroxy-4-(trideuterio(113C)methoxy)-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C21H18O8/c1-8(22)21(28)6-10-13(11(23)7-21)19(26)16-15(18(10)25)17(24)9-4-3-5-12(29-2)14(9)20(16)27/h3-5,11,23,25-26,28H,6-7H2,1-2H3/t11-,21-/m0/s1/i2+1D3 |
| Standard InChI Key | YOFDHOWPGULAQF-AAHWPTGUSA-N |
| SMILES | CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)O)O |
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